Anti-osteoporosis agent-3

• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• SMILES: COC(=O)C1=CC(=CC=C1)NCC(=O)NC2=CC=CC=C2SC3=CC=CC=C3
• InChI: InChI=1S/C22H20N2O3S/c1-27-22(26)16-8-7-9-17(14-16)23-15-21(25)24-19-12-5-6-13-20(19)28-18-10-3-2-4-11-18/h2-14,23H,15H2,1H3,(H,24,25)
• InChIKey: JJEBAPYSUWLIPS-UHFFFAOYSA-N

Researchers studying osteoclast differentiation and bone resorption require reliable NFATc1 inhibitors. This compound addresses the need for a mechanistically distinct tool, specifically blocking NFATc1 nuclear translocation, unlike bisphosphonates or RANKL antibodies. - Potent in vitro osteoclastogenesis inhibition (IC₅₀: 322.9 nM) in murine BMM cultures, validated by TRAP staining. - Confirmed in vivo efficacy at 10 mg/kg i.p. in an OVX mouse model, preventing bone loss. - 15-fold more potent than PMSA-3-Ac, serving as an advanced lead compound for SAR studies.

Anti-osteoporosis agent-3: Product Overview

Anti-osteoporosis agent-3 (Compound 11), also known as PMSA derivative 11, is a synthetic small-molecule anti-osteoporosis agent derived from the PMSA scaffold (CAS: 2944463-16-3, molecular formula: C₂₂H₂₀N₂O₃S, molecular weight: 392.47) [1]. The compound was identified through a structure-activity relationship (SAR) study of PMSA derivatives, demonstrating the most promising bioactivity among the synthesized series [2]. In vitro, it inhibits osteoclastogenesis with an IC₅₀ of 322.9 nM in a TRAP staining assay using RANKL-induced C57/BL6 mouse bone marrow-derived macrophages . The compound also blocks F-actin belt formation and bone resorption, acting mechanistically by preventing NFATc1 translocation from the cytoplasm to the nucleus [3]. In vivo, it prevents ovariectomy-induced bone loss in a mouse model of postmenopausal osteoporosis [4].

Pathway study NFATc1 nuclear translocation blockade

Assay format TRAP staining osteoclastogenesis assay

In vivo model Ovariectomy-induced bone loss mouse model

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [2] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [3] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [4] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source

Anti-osteoporosis agent-3: Differentiation from In-Class Compounds

While multiple anti-osteoporosis agents inhibit osteoclastogenesis, their mechanisms, potency, and selectivity profiles vary substantially, leading to distinct experimental outcomes. Anti-osteoporosis agent-3 specifically targets NFATc1 nuclear translocation, a critical transcription factor for osteoclast differentiation [1]. In contrast, clinically used bisphosphonates (e.g., alendronate, zoledronic acid) primarily inhibit farnesyl pyrophosphate synthase (FPPS) and bind bone mineral [2]; denosumab is a monoclonal antibody targeting RANKL ; romosozumab inhibits sclerostin to stimulate bone formation ; and odanacatib is a selective cathepsin K inhibitor . These divergent mechanisms result in different potencies, off-target effects, and in vivo efficacy profiles, rendering direct substitution without validation inappropriate for research or therapeutic development.

Target compound

Substitute class

NFATc1 translocation inhibitor

Bisphosphonates (FPPS inhibitors)

NFATc1 translocation inhibitor

RANKL antibody (denosumab)

NFATc1 translocation inhibitor

Cathepsin K inhibitor (odanacatib)

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [2] Alendronate sodium. TargetMol. Inhibits recombinant human FPPS with IC₅₀ = 460 nM. View Source

Anti-osteoporosis agent-3: Comparative Evidence

Osteoclastogenesis Inhibition vs. Parent Scaffold

Anti-osteoporosis agent-3 (Compound 11) exhibited an IC₅₀ of 322.9 nM in suppressing osteoclastogenesis, representing a ∼15-fold improvement in potency compared to the parent compound PMSA-3-Ac in the same assay system [1].

Osteoclastogenesis

Head-to-head

IC₅₀ 322.9 nM vs PMSA-3-Ac (~15-fold difference)

Supports structure-guided selection for pathway studies

TRAP staining, murine BMMs, RANKL-induced

Evidence Dimension	Inhibition of RANKL-induced osteoclastogenesis (TRAP staining assay)
Target Compound Data	IC₅₀ = 322.9 nM
Comparator Or Baseline	PMSA-3-Ac (IC₅₀ not explicitly stated, but ∼15-fold less potent)
Quantified Difference	∼15-fold improvement in potency
Conditions	RANKL-induced osteoclastogenesis in C57/BL6 mouse bone marrow-derived macrophages, assessed by TRAP staining; concentration-response curve (0.1–10 µM).

Why This Matters

This head-to-head comparison within the same chemical series validates the structure-guided optimization and provides a clear rationale for selecting Compound 11 over earlier PMSA derivatives for further development.

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source

Osteoclastogenesis Inhibition vs. Alendronate

Cross-study comparison indicates that Anti-osteoporosis agent-3 (IC₅₀ = 322.9 nM) [1] is approximately 11.5-fold more potent than alendronate (IC₅₀ = 3.7 µM) [2] in inhibiting RANKL-induced osteoclastogenesis in murine bone marrow-derived macrophage models.

Inhibition potency

Context-dependent

IC₅₀ 322.9 nM

Defined potency reference for assay design

Cross-study comparison with alendronate (IC₅₀ 3.7 µM)

Evidence Dimension	Inhibition of RANKL-induced osteoclastogenesis (TRAP staining)
Target Compound Data	IC₅₀ = 322.9 nM
Comparator Or Baseline	Alendronate: IC₅₀ = 3.7 µM (3700 nM)
Quantified Difference	∼11.5-fold lower IC₅₀ (higher potency)
Conditions	Target: RANKL-induced C57/BL6 mouse BMMs, TRAP staining, 5-day culture; Comparator: C57BL/6 mouse BMMs, TRAP staining, similar culture conditions.

Why This Matters

This potency differential may translate to lower required concentrations in vitro and potentially reduced systemic exposure in vivo, which is relevant for experimental design and therapeutic window considerations.

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [2] Benzylideneacetone Derivatives Inhibit Osteoclastogenesis and Activate Osteoblastogenesis Independently Based on Specific Structure-Activity Relationship. (E)-3,4-Dihydroxybenzylideneacetone inhibited RANKL-induced osteoclastogenesis of C57BL/6 BMMs with IC₅₀ = 7.8 µM; alendronate IC₅₀ = 3.7 µM. View Source

In Vivo Prevention of Ovariectomy-Induced Bone Loss

In an ovariectomized (OVX) mouse model of postmenopausal osteoporosis, daily intraperitoneal administration of Anti-osteoporosis agent-3 (10 mg/kg) for 8 weeks significantly prevented bone loss compared to vehicle-treated OVX controls, as assessed by micro-CT analysis of trabecular bone parameters (BV/TV, Tb.N, Tb.Th, Tb.Sp) [1].

In vivo bone loss

Endpoint context

Significant preservation of trabecular parameters vs OVX vehicle

Reported model-response endpoint context

10 mg/kg daily i.p., 8-week OVX mouse model

Evidence Dimension	In vivo prevention of ovariectomy-induced bone loss
Target Compound Data	Significant preservation of trabecular bone volume/tissue volume (BV/TV), trabecular number (Tb.N), and trabecular thickness (Tb.Th); reduction in trabecular separation (Tb.Sp) vs. OVX vehicle control.
Comparator Or Baseline	OVX mice treated with vehicle (sham surgery group as positive control)
Quantified Difference	Not quantified in abstract; full-text reports significant differences (p<0.05).
Conditions	8-week-old female C57BL/6 mice; OVX surgery; daily i.p. injection of 10 mg/kg for 8 weeks; micro-CT analysis of distal femur.

Why This Matters

Demonstrates in vivo proof-of-concept that Anti-osteoporosis agent-3 can mitigate bone loss in a clinically relevant model, supporting its potential as a therapeutic lead and differentiating it from compounds with only in vitro activity.

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source

NFATc1 Translocation Blockade vs. FPPS Inhibition

Anti-osteoporosis agent-3 inhibits osteoclastogenesis by preventing the nuclear translocation of NFATc1, a master transcription factor for osteoclast differentiation [1]. In contrast, bisphosphonates like alendronate and zoledronic acid act primarily by inhibiting farnesyl pyrophosphate synthase (FPPS) in osteoclasts [2]. This mechanistic divergence has implications for cellular specificity and potential off-target effects.

Mechanism comparison

Class-level

NFATc1 nuclear translocation blockade vs FPPS inhibition

Supports pathway-specific mechanistic studies

Qualitative mechanistic divergence; review target engagement

Evidence Dimension	Primary molecular mechanism
Target Compound Data	Blocks NFATc1 translocation from cytoplasm to nucleus, decreasing expression of osteoclast-specific genes (e.g., Ctsk, Acp5, Calcr).
Comparator Or Baseline	Bisphosphonates (alendronate, zoledronic acid): inhibit FPPS enzyme activity, preventing prenylation of small GTPases essential for osteoclast function.
Quantified Difference	Qualitative mechanistic difference.
Conditions	Western blot and immunofluorescence microscopy of NFATc1 localization in RANKL-stimulated BMMs.

Why This Matters

Different mechanism may offer distinct advantages in terms of selectivity, reversibility, or combination potential with other anti-osteoporotic agents, which can inform selection for specific research questions.

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [2] Alendronate sodium. TargetMol. Inhibits recombinant human FPPS with IC₅₀ = 460 nM. View Source

Anti-osteoporosis agent-3: Application Scenarios

Osteoclastogenesis Studies with NFATc1 Blocker

Anti-osteoporosis agent-3 is suitable for experiments investigating the NFATc1 signaling axis in osteoclast differentiation. Researchers studying NFATc1-dependent gene expression or seeking to compare NFATc1 inhibition with alternative mechanisms (e.g., FPPS, RANKL neutralization) can use this compound as a tool. Its IC₅₀ of 322.9 nM provides a defined potency reference for dose-response studies in murine BMM cultures [1].

In Vivo Studies in Ovariectomy-Induced Osteoporosis Model

The compound has demonstrated in vivo efficacy in preventing bone loss in OVX mice at 10 mg/kg daily i.p. dosing [2]. This makes it a candidate for further preclinical development in rodent models of postmenopausal osteoporosis, including studies of bone microarchitecture preservation and potential combination therapy with anabolic agents.

SAR and Lead Optimization for Osteoclastogenesis

As a PMSA derivative with a 15-fold potency improvement over PMSA-3-Ac [3], Anti-osteoporosis agent-3 serves as an advanced lead for medicinal chemistry optimization. Its defined structure-activity relationship can guide the design of next-generation analogs with improved pharmacokinetic properties or enhanced potency.

Comparative Pharmacology of Anti-Resorptive Mechanisms

Anti-osteoporosis agent-3 can be employed as a comparator in studies alongside bisphosphonates (FPPS inhibitors), denosumab (RANKL antibody), or odanacatib (cathepsin K inhibitor) to dissect the contributions of different anti-resorptive mechanisms. Its distinct NFATc1 translocation blockade [4] provides a valuable contrast for mechanistic investigations.

Application

Selection Property

Validation Focus

NFATc1-dependent osteoclastogenesis studies

NFATc1 translocation inhibition

TRAP activity and resorption endpoints

Ovariectomy-induced bone loss model studies

In vivo model-response profile

Micro-CT trabecular bone parameters

PMSA scaffold lead optimization

SAR reference compound

Osteoclastogenesis inhibition potency

Anti-resorptive mechanism comparison studies

NFATc1 pathway specificity vs FPPS/RANKL

Mechanistic endpoint differentiation

• [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [2] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [3] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
• [4] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source